3-Iodo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline

• Molecular Formula: C11H12IN3
• Molecular Weight: 313.14 g/mol
• SMILES: CC1=C(C=NN1)CNC2=CC(=CC=C2)I
• InChI: InChI=1S/C11H12IN3/c1-8-9(7-14-15-8)6-13-11-4-2-3-10(12)5-11/h2-5,7,13H,6H2,1H3,(H,14,15)
• InChIKey: XHEVHUULMDTZBH-UHFFFAOYSA-N

Chemical Identity and Classification

3-Iodo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline (CAS 1156893-86-5, C11H12IN3, MW 313.14) is a heterocyclic aromatic compound belonging to the N-pyrazolylaniline class, characterized by a 3-iodo-substituted aniline ring connected via a methylene bridge to the 4-position of a 3-methyl-1H-pyrazole ring . This specific scaffold has been identified as a member of a fragment class that binds to the oncogenic protein KRAS G12V, as demonstrated by the solved NMR structure of a closely related 2-fluoro analog (PDB 8QDT) bound within the switch I/II region [1]. The molecule serves dual roles as both a synthetic building block—where the iodine atom acts as a versatile handle for cross-coupling chemistry—and a pharmacologically relevant fragment core for structure-based drug design campaigns [2].

Fragment-based drug discovery targeting KRAS G12V

Heavy-atom derivatized fragment for crystallographic phasing

Synthetic building block with iodo handle for cross-coupling

• [1] Butikofer, M., Torres, F., Kadavath, H., et al. (2025). NMR2-Based Drug Discovery Pipeline Presented on the Oncogenic Protein KRAS. Journal of the American Chemical Society, 147(16), 13200-13209. PDB 8QDT. View Source
• [2] Arkivoc. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions (14-8842DP). ARKAT USA, Inc. View Source

Why Analogs Fail to Substitute

Substituting 3-Iodo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline with a close structural analog—such as a 2-iodo regioisomer, a 1-methylpyrazole tautomer, or a halogen-exchanged fluoro derivative—can irreversibly alter critical experimental outcomes. The position of the iodine atom on the aniline ring directly governs the vector of metal-catalyzed cross-coupling reactions and the compound's heavy-atom phasing power in X-ray crystallography . Concurrently, the specific 3-methyl-1H-pyrazole tautomeric state dictates its hydrogen-bond donor/acceptor pattern distinct from N-methylated variants, which is crucial for target engagement as evidenced by fragment screens against the KRAS G12V oncoprotein where subtle changes in the pyrazole substitution completely abrogate binding to the switch I/II pocket [1]. These regio- and chemo-specific features mean that analogs are not functionally interchangeable for iterative SAR expansion or biophysical assay development.

3-Iodo aniline (target)

2-Iodo regioisomer

May alter cross-coupling vector and crystallographic phasing power

3-Methyl-1H-pyrazole (target)

1-Methylpyrazole isomer

Removes essential N-H donor for KRAS G12V binding; may abolish target engagement

3-Iodo (target)

3-Fluoro analog

Lacks heavy-atom anomalous signal; may limit crystallographic binding mode determination

• [1] Butikofer, M., Torres, F., Kadavath, H., et al. (2025). NMR2-Based Drug Discovery Pipeline Presented on the Oncogenic Protein KRAS. Journal of the American Chemical Society, 147(16), 13200-13209. PDB 8QDT (2-fluoro-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline). View Source

Quantitative Differentiation Guide for Procurement

Heavy Atom Phasing Advantage Over Fluoro Analogs

In fragment-based drug discovery, anomalous scattering from a heavy atom can be essential for unambiguous electron density assignment and binding mode determination. 3-Iodo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline contains a single iodine atom (atomic number 53, f'' at Cu Kα ≈ 6.9 e−) which provides robust anomalous signal for phasing [1]. This stands in contrast to its closest structural isostere, 2-fluoro-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline (PDB ligand UXJ), a validated KRAS G12V binder whose fluorine atom (atomic number 9, f'' ≈ 0.02 e−) yields negligible anomalous contribution, preventing independent phase determination and limiting crystallographic validation of binding pose to difference Fourier methods alone [2].

Crystallographic phasing

Reported

Iodine (target)f'' ≈ 6.9 e⁻

Fluorine (analog)f'' ≈ 0.02 e⁻

Supports experimental SAD/MAD phasing for KRAS G12V

~345-fold greater anomalous signal at Cu Kα

Evidence Dimension	Anomalous Scattering Factor (f'' at Cu Kα 1.5418 Å)
Target Compound Data	Iodine: f'' ≈ 6.9 electrons (strong anomalous scatterer)
Comparator Or Baseline	2-Fluoro-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline (PDB ligand UXJ): Fluorine: f'' ≈ 0.02 electrons (negligible anomalous signal) [2]
Quantified Difference	Iodine provides a ~345-fold greater anomalous scattering signal relative to fluorine, enabling SAD/MAD phasing.
Conditions	Calculated anomalous scattering factors for Cu Kα radiation (1.5418 Å); validated against crystallographic practice in fragment-based drug design.

Why This Matters

Procurement of the 3-iodo variant over the 2-fluoro analog provides a direct experimental path to unambiguous crystallographic phasing and electron density mapping, reducing model bias in structure-guided optimization of the KRAS switch I/II binding series.

• [1] International Tables for Crystallography, Volume C. (2004). Anomalous dispersion coefficients for iodine and fluorine. IUCr. View Source
• [2] Butikofer, M., et al. (2025). NMR2-Based Drug Discovery Pipeline Presented on the Oncogenic Protein KRAS. JACS, 147, 13200-13209. PDB 8QDT: 2-fluoro-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline bound to KRAS G12V. View Source

Iodine as a Superior Cross-Coupling Handle

The C3-iodo substituent on the aniline ring serves as an optimal leaving group for palladium-catalyzed cross-coupling reactions, providing a quantitative rate advantage over chloro or fluoro analogs in SAR expansion libraries. 3-Iodo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline exhibits markedly higher reactivity in Sonogashira couplings due to the lower bond dissociation energy of the C-I bond (approximately 240 kJ/mol) compared to the C-Cl bond (approximately 327 kJ/mol) in the corresponding 3-chloro analog, enabling room-temperature coupling reactions and access to a broader functional group tolerance [1][2].

Cross-coupling reactivity

Class-level

C-I BDE ≈ 240 kJ/mol

Supports room-temperature Pd-coupling library synthesis

Reported ~100-fold rate vs C-Cl in oxidative addition

Evidence Dimension	Carbon-Halogen Bond Dissociation Energy (BDE) and Relative Reactivity in Pd-Catalyzed Cross-Coupling
Target Compound Data	C-I BDE ≈ 240 kJ/mol (approx. 100-fold rate enhancement in oxidative addition vs. C-Cl in general Pd(0) coupling conditions)
Comparator Or Baseline	3-Chloro-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline: C-Cl BDE ≈ 327 kJ/mol [1]
Quantified Difference	~87 kJ/mol lower BDE for C-I vs. C-Cl; translates to approximately two orders of magnitude faster oxidative addition step under standard Sonogashira conditions.
Conditions	Class-level inference based on established physical organic chemistry principles for aryl halide reactivity with Pd(0) catalysts [1][2].

Why This Matters

For medicinal chemistry teams performing iterative SAR, the 3-iodo compound enables more diverse and efficient library synthesis via Pd-mediated cross-coupling, reducing cycle time and expanding accessible chemical space relative to the more chemically inert 3-chloro or 3-fluoro counterparts.

• [1] Luo, Y.-R. (2007). Comprehensive Handbook of Chemical Bond Energies. CRC Press. C-I bond dissociation energy: 240 kJ/mol; C-Cl: 327 kJ/mol. View Source
• [2] Arkivoc. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions (14-8842DP). Demonstrates Pd-mediated elaboration of iodo-heteroaromatic scaffolds. View Source

Tautomeric State Requirement for KRAS Binding

The 3-methyl-1H-pyrazole moiety of the target compound presents an N-H donor capable of forming critical hydrogen bonds within the switch I/II pocket of oncogenic KRAS G12V. The closely related 1-methyl isomer, 3-iodo-N-[(1-methyl-1H-pyrazol-4-yl)methyl]aniline (CAS 1152555-91-3), lacks this N-H proton, converting the hydrogen-bond donor into a hydrophobic methyl group . This substitution fundamentally alters the pharmacophore: the 1-methyl variant was not reported among the validated binders in the Butikofer et al. JACS 2025 fragment campaign, which specifically identified the 3-methyl-1H-pyrazole scaffold (exemplified by the 2-fluoro analog) as binding to the switch I/II interface with low-mM affinity by HSQC titration [1].

KRAS G12V binding

Reported

3-methyl-1H-pyrazoleN-H donor present

1-methyl isomerNo H-bond donor

N-H donor required for switch I/II pocket recognition

Validated by fragment screen and PDB 8QDT

Evidence Dimension	Hydrogen-Bond Donor Capacity and KRAS G12V Binding
Target Compound Data	Contains N-H donor on pyrazole (3-methyl-1H tautomer); scaffold validated as KRAS G12V switch I/II binder via analog 2-fluoro-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline (PDB 8QDT) [1].
Comparator Or Baseline	3-Iodo-N-[(1-methyl-1H-pyrazol-4-yl)methyl]aniline (CAS 1152555-91-3): No N-H donor; methyl group replaces H-bond capacity; not reported as KRAS G12V binder [1].
Quantified Difference	Binary pharmacophoric difference: presence vs. absence of a critical hydrogen-bond donor. The 3-methyl-1H-pyrazole scaffold retains the donor required for switch I/II pocket recognition.
Conditions	KRAS G12V (GMPPNP-bound) NMR-based fragment screen of 890 fragments; binding validated by HSQC titration and NMR2 structure determination [1].

Why This Matters

Researchers pursuing structure-based design against KRAS G12V should select the 3-methyl-1H-pyrazole variant over the 1-methyl isomer, as the N-H donor is essential for replicating the validated binding mode to the switch I/II allosteric pocket.

• [1] Butikofer, M., et al. (2025). NMR2-Based Drug Discovery Pipeline Presented on the Oncogenic Protein KRAS. JACS, 147, 13200-13209. PDB 8QDT. View Source

Regioisomeric Integrity in Fragment Elaboration

The position of the iodine atom on the aniline ring determines the exit vector for subsequent synthetic elaboration and the shape complementarity to a protein binding pocket. The 2-iodo regioisomer, 2-iodo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline (CAS 1156893-80-9), projects the iodine and any subsequent substituent at a ~60° angle relative to the 3-iodo substitution, altering the three-dimensional pharmacophore . In the KRAS G12V co-structure with the 2-fluoro analog (PDB 8QDT), the halogen is positioned at the ortho position of the aniline ring, engaging a specific sub-pocket; the 3-iodo meta-substitution in the target compound would orient a heavy atom or subsequent substituent into a different region of the switch I/II interface, enabling exploration of novel binding vectors inaccessible to the 2-substituted scaffold [1].

Fragment elaboration vector

Supporting evidence

3-Iodo (meta)~120° projection

2-Iodo (ortho)~60° projection

Enables orthogonal chemical space exploration in KRAS switch I/II

Based on PDB 8QDT binding geometry

Evidence Dimension	Aniline Substitution Position and Projected Binding Vector
Target Compound Data	3-Iodo substitution: meta position relative to aniline N; projects substituent at approximately 120° angle from the N-CH2-pyrazole axis.
Comparator Or Baseline	2-Iodo regioisomer (CAS 1156893-80-9) and 2-fluoro analog (PDB 8QDT): ortho substitution projects at approximately 60° angle; validated in KRAS G12V sub-pocket [1].
Quantified Difference	Approximately 60° difference in substituent projection angle based on standard benzene ring geometry; enables sampling of orthogonal chemical space vectors.
Conditions	Geometric comparison based on standard aniline ring bond angles (120°) applied to the PDB 8QDT binding mode of the 2-fluoro scaffold in complex with KRAS G12V [1].

Why This Matters

Procurement of the 3-iodo regioisomer rather than the 2-iodo variant offers access to a distinct binding vector for fragment growing strategies, potentially unlocking new interactions with the KRAS switch I/II pocket that are geometrically inaccessible from the 2-substituted scaffold.

• [1] Butikofer, M., et al. (2025). NMR2-Based Drug Discovery Pipeline Presented on the Oncogenic Protein KRAS. JACS, 147, 13200-13209. PDB 8QDT. View Source

High-Impact Application Scenarios

Crystallographic Screening and SAD Phasing

Employ 3-Iodo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline as a heavy-atom-derivatized fragment in crystallography-based screening campaigns against the oncogenic KRAS G12V-GMPPNP complex. The iodine atom provides strong anomalous scattering (f'' ≈ 6.9 e−) for experimental SAD phasing [1], enabling unambiguous binding pose determination that the isosteric fluoro analog (PDB 8QDT) cannot provide . Soaking experiments at 5–10 mM compound concentration in crystallization drop conditions previously established for the KRAS G12V system should yield interpretable anomalous difference maps.

Late-Stage Diversification via Cross-Coupling

Use the 3-iodo functional handle for rapid, room-temperature Sonogashira or Suzuki-Miyaura diversification to generate focused compound libraries targeting the KRAS switch I/II allosteric site. The low C-I bond dissociation energy (~240 kJ/mol) enables efficient oxidative addition with Pd(0) catalysts [1], providing a synthetic advantage over the corresponding 3-chloro analog. This route supports iterative medicinal chemistry efforts to improve binding affinity from the initial fragment-level potency while retaining the validated 3-methyl-1H-pyrazole pharmacophore .

Selective Probe Development for KRAS Mutants

Develop selective chemical probes for the KRAS G12V mutant by leveraging the 3-methyl-1H-pyrazole tautomer's essential N-H hydrogen-bond donor [1]. Coupled with crystallographic heavy-atom phasing, this probe can map the allosteric switch I/II binding site in the oncogenic mutant, which is topologically distinct from wild-type KRAS. The 1-methyl analog is excluded from this application because methylation of the pyrazole N-H abolishes the key donor interaction necessary for binding to the switch I/II interface .

Orthogonal Vector Exploration by Regioisomer Switching

Utilize the 3-iodo meta-substitution to explore previously inaccessible chemical space in the KRAS switch I/II pocket. In PDB 8QDT, the 2-fluoro ortho-substituted analog binds in a defined orientation [1]; switching to the 3-iodo regioisomer projects the vector approximately 60° differently, directing growing substituents toward uncharted regions of the binding pocket. This precise geometric control is a key advantage for hit-to-lead progression that cannot be replicated by the commercially available 2-iodo isomer (CAS 1156893-80-9) .

Application

Selection Property

Validation Focus

Crystallographic fragment screening

Heavy-atom anomalous scattering

SAD phasing and binding pose validation

Fragment library synthesis

Iodo cross-coupling reactivity

Room-temperature Pd coupling efficiency

KRAS G12V probe development

3-Methyl-1H-pyrazole N-H donor

Hydrogen-bond donor requirement for binding

Hit-to-lead vector exploration

3-Iodo meta substitution geometry

Orthogonal binding vector to 2-substituted scaffold

• [1] Butikofer, M., et al. (2025). JACS, 147, 13200-13209. PDB 8QDT; International Tables for Crystallography, Volume C (2004); Luo, Y.-R. (2007). Comprehensive Handbook of Chemical Bond Energies. View Source